Cas no 28898-50-2 (4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide)
28898-50-2 structure
Product Name:4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
CAS No:28898-50-2
MF:C9H16O3S
MW:204.286541938782
CID:3930503
PubChem ID:85775696
Update Time:2025-04-22
4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide
- 2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione
- EN300-27779189
- 28898-50-2
- 965-866-2
-
- Inchi: 1S/C9H16O3S/c1-8(2)5-7(10)6-9(3,4)13(8,11)12/h5-6H2,1-4H3
- InChI Key: SYCJDLSRWOPXHM-UHFFFAOYSA-N
- SMILES: C1(C)(C)S(=O)(=O)C(C)(C)CC(=O)C1
Computed Properties
- Exact Mass: 204.08201554Da
- Monoisotopic Mass: 204.08201554Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 59.6Ų
4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0285JM-50mg |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 50mg |
$211.00 | 2025-02-15 | |
| Aaron | AR0285JM-100mg |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 100mg |
$303.00 | 2025-02-15 | |
| Aaron | AR0285JM-250mg |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 250mg |
$423.00 | 2025-02-15 | |
| Aaron | AR0285JM-500mg |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 500mg |
$685.00 | 2025-02-15 | |
| Aaron | AR0285JM-1g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 1g |
$870.00 | 2025-02-15 | |
| Aaron | AR0285JM-2.5g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 2.5g |
$1678.00 | 2025-02-15 | |
| Aaron | AR0285JM-5g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 5g |
$2472.00 | 2025-02-15 | |
| Aaron | AR0285JM-10g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 10g |
$3653.00 | 2023-12-15 | |
| Enamine | EN300-27779189-0.05g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 0.05g |
$135.0 | 2023-11-13 | |
| Enamine | EN300-27779189-0.1g |
2,2,6,6-tetramethyl-1lambda6-thiane-1,1,4-trione |
28898-50-2 | 95% | 0.1g |
$202.0 | 2023-11-13 |
4H-Thiopyran-4-one, tetrahydro-2,2,6,6-tetramethyl-, 1,1-dioxide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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